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Compound of Interest

Compound Name:
Tert-butyl 4-

(chloromethyl)benzoate

Cat. No.: B176798 Get Quote

An In-depth Technical Guide to Tert-butyl 4-
(chloromethyl)benzoate
This technical guide provides a comprehensive overview of the physical, chemical, and

experimental properties of Tert-butyl 4-(chloromethyl)benzoate, a key intermediate in

pharmaceutical and materials science applications. Designed for researchers, scientists, and

professionals in drug development, this document consolidates essential data, outlines detailed

experimental protocols, and visualizes core chemical processes.

Compound Overview
Tert-butyl 4-(chloromethyl)benzoate (CAS No. 121579-86-0) is an ester of benzoic acid

notable for its bifunctional nature.[1] It incorporates a tert-butyl ester protecting group and a

reactive chloromethyl group, making it a versatile building block in organic synthesis.[1] Its

primary applications are in the synthesis of pharmaceutical compounds, particularly as an

intermediate for anti-tumor drugs, and in material science as a cross-linking agent to modify

polymer properties.[1]

Physical and Chemical Properties
Tert-butyl 4-(chloromethyl)benzoate is a white to off-white solid under standard conditions.[2]

[3] While it is consistently described as a solid, a definitive melting point is not readily available
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in the cited literature, with some sources stating it as not applicable. A summary of its key

physical and chemical properties is presented below.

Physical Properties
Property Value Source(s)

Molecular Formula C₁₂H₁₅ClO₂ [1][2]

Molecular Weight 226.70 g/mol [1][2][4]

Appearance White to off-white solid [2][3]

Boiling Point ~310 °C at 760 mmHg [1][5]

Density 1.108 g/cm³ [1][5]

Flash Point 320 °C [5]

Refractive Index 1.514 [1][5]

Vapor Pressure 0.000614 mmHg at 25°C [1][5]

Solubility Water: 0.0493 mg/mL [6]

Soluble in most organic

solvents.
[7]

Chemical Reactivity
The primary locus of reactivity in Tert-butyl 4-(chloromethyl)benzoate is the benzylic chloride

of the chloromethyl group. This functional group is highly susceptible to nucleophilic

substitution reactions, allowing for the introduction of a wide variety of other functional groups.

[1] This reactivity is fundamental to its utility as an intermediate in the synthesis of more

complex molecules.[1]

The tert-butyl ester group serves as a protecting group for the carboxylic acid. It is stable under

many reaction conditions but can be removed under acidic conditions to liberate the

corresponding benzoic acid.
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Tert-butyl 4-(chloromethyl)benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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